Cas no 63021-06-7 (methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate)

methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate structure
63021-06-7 structure
Product name:methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate
CAS No:63021-06-7
MF:C19H22O3
MW:298.37618
CID:958550
PubChem ID:428247

methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate
    • methyl 1-ethyl-7-hydroxy-2-methyl-3,4-dihydro-1H-phenanthrene-2-carboxylate
    • 2-Phenanthrenecarboxylic acid, 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydro-, methyl ester
    • 2-Phenanthrenecarboxylic acid,2,3,4-tetrahydro-7-hydroxy-2-methyl-, methyl ester
    • AC1L8L49
    • NSC231781
    • rac-3-hydroxy-16.17-seco-estrapentaen-(1.3.5.7.9)-oic acid-(18)-methyl ester
    • rac-3-Hydroxy-16.17-seco-oestrapentaen-(1.3.5.7.9)-saeure-(18)-methylester
    • 63021-06-7
    • FYCNFOJQJMNETB-UHFFFAOYSA-N
    • NSC-231781
    • DTXSID20330250
    • Methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydro-2-phenanthrenecarboxylate #
    • Inchi: InChI=1S/C19H22O3/c1-4-17-16-7-5-12-11-13(20)6-8-14(12)15(16)9-10-19(17,2)18(21)22-3/h5-8,11,17,20H,4,9-10H2,1-3H3
    • InChI Key: FYCNFOJQJMNETB-UHFFFAOYSA-N
    • SMILES: CCC1C2=C(CCC1(C)C(=O)OC)C3=C(C=C2)C=C(C=C3)O

Computed Properties

  • Exact Mass: 298.15696
  • Monoisotopic Mass: 298.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.137
  • Boiling Point: 446.6°C at 760 mmHg
  • Flash Point: 182.4°C
  • Refractive Index: 1.582
  • PSA: 46.53

methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate Related Literature

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd